Cas no 66086-53-1 (1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane-5,6,14,15-tetrone)

• Product Name: 1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane-5,6,14,15-tetrone
• CAS No: 66086-53-1
• MF: C₁₂H₂₀N₄O₆
• MW: 316.310402870178
• CID: 963250
• PubChem ID: 550983
• Update Time: 2025-04-19

1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane-5,6,14,15-tetrone Chemical and Physical Properties

Names and Identifiers

• 1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane-5,6,14,15-tetrone
• 1,10-dioxa-4,7,13,16-tetrazacyclooctadecane-5,6,14,15-tetrone
• 1,4,10,13-Tetraaza-7,16-dioxacyclooctadecane-2,3,11,12-tetrone
• DTXSID70338761
• 66086-53-1
• 1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane-5,6,14,15-tetraone
• AKOS024330808
• 1,10-DIOXA-4,7,13,16-TETRAAZA-CYCLOOCTADECANE-5,6,14,15-TETRAONE
• BTLJYRUXSYAGCM-UHFFFAOYSA-N
• 1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane-5,6,14,15-tetrone #

• Inchi： 1S/C12H20N4O6/c17-9-10(18)14-3-7-22-8-4-16-12(20)11(19)15-2-6-21-5-1-13-9/h1-8H2,(H,13,17)(H,14,18)(H,15,19)(H,16,20)
• InChI Key： BTLJYRUXSYAGCM-UHFFFAOYSA-N
• SMILES： O1CCNC(C(NCCOCCNC(C(NCC1)=O)=O)=O)=O

Computed Properties

• Exact Mass: 316.13828437g/mol
• Monoisotopic Mass: 316.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 135Ų